Cas no 391883-62-8 (N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide)

• Product Name: N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide
• CAS No: 391883-62-8
• MF: C₂₀H₁₆ClN₃O₂
• MW: 365.812943458557
• CID: 6565925
• Update Time: 2025-06-10

N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide
• N-[2-[(2E)-2-[(2-Chlorophenyl)methylidene]hydrazinyl]-2-oxoethyl]naphthalene-1-carboxamide
• Glycine, N-(1-naphthalenylcarbonyl)-, [(2-chlorophenyl)methylene]hydrazide (9CI)

• Inchi： 1S/C20H16ClN3O2/c21-18-11-4-2-7-15(18)12-23-24-19(25)13-22-20(26)17-10-5-8-14-6-1-3-9-16(14)17/h1-12H,13H2,(H,22,26)(H,24,25)
• InChI Key： VEYARRFLSLOMAP-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CC=C1Cl)(=O)CNC(C1=C2C(C=CC=C2)=CC=C1)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.99±0.46(Predicted)

Additional information on N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide

In-Depth Analysis of N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide (CAS 391883-62-8)

The compound N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide, identified by its CAS number 391883-62-8, represents a sophisticated chemical entity with significant potential in various research applications. This molecule features a unique structural framework combining a naphthalene-1-carboxamide core with a 2-chlorophenyl hydrazine derivative, creating a hybrid architecture that has garnered attention in medicinal chemistry and material science. Its precise molecular design allows for targeted interactions, making it a subject of interest in drug discovery pipelines and advanced material development.

Recent trends in chemical research highlight growing interest in hydrazine-based compounds, particularly those with aromatic substitutions. The presence of both naphthalene and chlorophenyl moieties in this molecule addresses current scientific inquiries about π-π stacking interactions and molecular recognition – topics frequently searched in academic databases. Researchers are actively investigating how such structural elements influence binding affinity and selectivity, with applications ranging from sensor technologies to biologically active agents.

The 391883-62-8 compound's synthesis involves a multi-step process that exemplifies modern carbonyl chemistry techniques. Key reactions include the formation of the critical hydrazone linkage (–NH–N=CH–) through condensation between the 2-chlorobenzaldehyde derivative and the hydrazinecarbonyl intermediate. This synthetic approach aligns with current green chemistry initiatives, as evidenced by searches for "sustainable hydrazone synthesis" and "atom-efficient coupling reactions" in scientific literature. The final naphthalene-1-carboxamide incorporation demonstrates the versatility of amide bond formation strategies in constructing complex architectures.

From a spectroscopic characterization perspective, N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide exhibits distinctive features that facilitate its identification and purity assessment. The chlorophenyl proton signals typically appear downfield in ¹H NMR spectra (δ 7.3–7.8 ppm), while the naphthalene protons display characteristic multiplet patterns. Modern analytical searches frequently include terms like "NMR interpretation of hydrazone compounds" and "mass spectrometry of naphthalene derivatives," reflecting the compound's relevance to contemporary analytical challenges. Advanced techniques such as 2D NMR and high-resolution mass spectrometry are essential for confirming its structural integrity.

The physicochemical properties of CAS 391883-62-8 contribute to its research utility. With calculated logP values suggesting moderate lipophilicity and molecular polar surface area indicating potential membrane permeability, these parameters align with current investigations into "structure-property relationships" and "drug-like molecule design." The compound's thermal stability profile, determined through differential scanning calorimetry, makes it suitable for various formulation studies – a topic gaining traction in pharmaceutical development circles.

Emerging applications for N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide are being explored in multiple domains. In materials science, its conjugated system and rigid planar structure show promise for organic electronic components, responding to searches about "small molecule semiconductors." Biological studies focus on its potential as a molecular scaffold for targeting specific protein interactions, coinciding with research trends in "fragment-based drug discovery." The compound's chiral centers and hydrogen-bonding capacity make it particularly interesting for asymmetric catalysis applications.

Safety and handling considerations for 391883-62-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. This aligns with increasing online searches for "safe handling of research chemicals" and "laboratory best practices." Storage under anhydrous conditions at controlled temperatures ensures long-term stability, as suggested by stability studies of similar hydrazone-containing compounds.

Future research directions for this compound may explore its structure-activity relationships through systematic derivatization studies, addressing common search queries about "lead compound optimization." Computational chemistry approaches, including molecular docking and DFT calculations, could provide deeper insights into its electronic properties and intermolecular interactions. The scientific community continues to investigate novel applications for such multifunctional organic molecules, making N-({N'-(1E)-(2-chlorophenyl)methylidenehydrazinecarbonyl}methyl)naphthalene-1-carboxamide a compound of enduring interest across multiple disciplines.